5-Fluoro-2-[2-(piperidin-1-YL)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile

• IUPAC Name: 5-fluoro-2-(2-piperidin-1-ylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• InChI: InChI=1S/C20H28BFN2O3/c1-19(2)20(3,4)27-21(26-19)16-13-18(15(14-23)12-17(16)22)25-11-10-24-8-6-5-7-9-24/h12-13H,5-11H2,1-4H3
• InChI Key: QBZYTKILGPUUKJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2F)C#N)OCCN3CCCCC3
• Molecular Formula: C20H28BFN2O3
• Molecular Weight: 374.3 g/mol

Description

This compound is a colorless to yellow liquid or semi-solid. It has the molecular formula C20H28BFN2O3 and a molecular weight of 374.26.

Molecular Structure Analysis

The molecular structure of this compound can be determined by single crystal X-ray diffraction analysis. The InChI code can provide a standard way to encode the molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C20H28BFN2O3 and a molecular weight of 374.26. Other physical and chemical properties such as melting point, boiling point, and density would need to be determined experimentally.

Scientific Research Applications

Radiation Dosimetry and Receptor Imaging

Radioligands for Metabotropic Glutamate Receptor Subtype 5 (mGluR5)

Radioligands like 18F-3-fluoro-5-[(pyridin-3-yl)ethynyl]benzonitrile (18F-FPEB) and 3-fluoro-5-(2-(2-18F-(fluoromethyl)thiazol-4-yl)ethynyl)benzonitrile (18F-SP203) have been developed for imaging the mGluR5 receptors in the human brain. These studies provide insights into the distribution and function of mGluR5 receptors, which are implicated in various neurological and psychiatric disorders. The radiation dosimetry studies of these compounds are essential for ensuring the safety of their use in clinical research settings (Kessler et al., 2014) (Kimura et al., 2010).

Quantification of Receptors in the Brain

Studies have utilized PET ligands to quantify receptor densities in the human brain, offering valuable insights for the diagnosis and treatment of neurological and psychiatric conditions. For instance, 18F-SP203 has shown potential in measuring metabotropic glutamate subtype 5 (mGluR5) receptors, providing data that could facilitate the development of novel treatments (Brown et al., 2008).

Metabolism and Disposition Studies

Disposition and Metabolism of Novel Compounds

The disposition and metabolism studies of compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) are crucial for understanding their pharmacokinetics and pharmacodynamics. Such studies are foundational in the development of new drugs, ensuring their efficacy and safety for therapeutic use (Renzulli et al., 2011).

Mechanism of Action

The mechanism of action of this compound is not specified in the available literature. Its effects would depend on the context in which it is used, such as the type of biological or chemical system involved.

Future Directions

The future directions for the use of this compound would depend on its properties and the results of further studies. It could potentially be used in the synthesis of other compounds, or in various applications in fields like medicinal chemistry, depending on its biological activity.